tert-Butyl 7-(methylamino)-5-azaspiro[2.4]heptane-5-carboxylate

• IUPAC Name: tert-butyl 7-(methylamino)-5-azaspiro[2.4]heptane-5-carboxylate
• InChI: InChI=1S/C12H22N2O2/c1-11(2,3)16-10(15)14-7-9(13-4)12(8-14)5-6-12/h9,13H,5-8H2,1-4H3
• InChI Key: RAUSWDYZJRCTJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C2(C1)CC2)NC
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol

Description

Tert-Butyl 7-(methylamino)-5-azaspiro[2.4]heptane-5-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

• Meyers et al. (2009) detailed efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound with structural similarities, showcasing its utility for selective derivations to explore chemical spaces complementary to piperidine ring systems (M. J. Meyers et al., 2009).
• López et al. (2020) elaborated on an enantioselective approach to produce (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid, a key element in antiviral ledipasvir's industrial synthesis, demonstrating the compound's significance in medicinal chemistry (B. López et al., 2020).

Biological Applications and Potential

• Odagiri et al. (2013) synthesized novel 7-[7-amino-7-methyl-5-azaspiro[2.4]heptan-5-yl]-8-methoxyquinolines showing potent antibacterial activity against respiratory pathogens, including multidrug-resistant and quinolone-resistant strains, highlighting the compound's application in developing new antibacterial drugs (T. Odagiri et al., 2013).

Chemical Space Exploration

• Harmsen et al. (2011) described the synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate through regioselective ring-opening of a N-Boc-protected 7-oxa-3-azabicyclo[4.1.0]heptane, illustrating the compound's utility as a scaffold for the preparation of substituted piperidines, crucial for exploring chemical space and drug design (Rianne A. G. Harmsen et al., 2011).

Advanced Material and Polymer Research

• Ferruti et al. (2000) developed poly(amido-amine)s (PAAs) carrying two ter-amino groups and one carboxyl group per repeating unit, prepared from 2-methylpiperazine and other compounds, to study their endosomolytic polymers' physicochemical and biological properties. This research provides insights into the potential application of tert-butyl 7-(methylamino)-5-azaspiro[2.4]heptane-5-carboxylate derivatives in material science and biotechnology (P. Ferruti et al., 2000).